11(Z),14(Z)-Eicosadienoic Acid 11(Z),14(Z)-Eicosadienoic Acid Dihomolinoleic acid, also known as 11, 14-eicosadienoate or eicosadienoic acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Dihomolinoleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Dihomolinoleic acid has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, dihomolinoleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Dihomolinoleic acid participates in a number of enzymatic reactions. In particular, dihomolinoleic acid can be biosynthesized from arachidic acid. Dihomolinoleic acid is also a parent compound for other transformation products, including but not limited to, 1-octadecyl-2-[(11Z, 14Z)-eicosadienoyl]-sn-glycero-3-phosphocholine, (11Z, 14Z)-icosadienoyl-containing glycerolipid, and 1-palmitoyl-2-(11Z, 14Z-eicosadienoyl)-sn-glycero-3-phosphocholine.
(11Z,14Z)-icosadienoic acid is an icosadienoic acid with double bonds at positions 11 and 14 (both Z). It has a role as a metabolite. It is a conjugate acid of an (11Z,14Z)-icosadienoate. It derives from a hydride of an icosanoic acid.
Brand Name: Vulcanchem
CAS No.: 2091-39-6
VCID: VC0164282
InChI: InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10H,2-5,8,11-19H2,1H3,(H,21,22)/b7-6+,10-9+
SMILES: CCCCCC=CCC=CCCCCCCCCCC(=O)O
Molecular Formula: C20H36O2
Molecular Weight: 308.5 g/mol

11(Z),14(Z)-Eicosadienoic Acid

CAS No.: 2091-39-6

Reference Standards

VCID: VC0164282

Molecular Formula: C20H36O2

Molecular Weight: 308.5 g/mol

11(Z),14(Z)-Eicosadienoic Acid - 2091-39-6

CAS No. 2091-39-6
Product Name 11(Z),14(Z)-Eicosadienoic Acid
Molecular Formula C20H36O2
Molecular Weight 308.5 g/mol
IUPAC Name (11E,14E)-icosa-11,14-dienoic acid
Standard InChI InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10H,2-5,8,11-19H2,1H3,(H,21,22)/b7-6+,10-9+
Standard InChIKey XSXIVVZCUAHUJO-HZJYTTRNSA-N
Isomeric SMILES CCCCC/C=C/C/C=C/CCCCCCCCCC(=O)O
SMILES CCCCCC=CCC=CCCCCCCCCCC(=O)O
Canonical SMILES CCCCCC=CCC=CCCCCCCCCCC(=O)O
Appearance Unit:100 mgSolvent:nonePurity:99%Physical liquid
Physical Description Solid
Description Dihomolinoleic acid, also known as 11, 14-eicosadienoate or eicosadienoic acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Dihomolinoleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Dihomolinoleic acid has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, dihomolinoleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Dihomolinoleic acid participates in a number of enzymatic reactions. In particular, dihomolinoleic acid can be biosynthesized from arachidic acid. Dihomolinoleic acid is also a parent compound for other transformation products, including but not limited to, 1-octadecyl-2-[(11Z, 14Z)-eicosadienoyl]-sn-glycero-3-phosphocholine, (11Z, 14Z)-icosadienoyl-containing glycerolipid, and 1-palmitoyl-2-(11Z, 14Z-eicosadienoyl)-sn-glycero-3-phosphocholine.
(11Z,14Z)-icosadienoic acid is an icosadienoic acid with double bonds at positions 11 and 14 (both Z). It has a role as a metabolite. It is a conjugate acid of an (11Z,14Z)-icosadienoate. It derives from a hydride of an icosanoic acid.
Synonyms 11,14-trans-eicosadienoic acid
delta11,14-20:2
eicosa-11,14-dienoic acid
eicosa-11,14-dienoic acid, (E,E)-isomer
eicosa-11,14-dienoic acid, (Z,Z)-isomer
eicosa-11,14-dienoic acid, ion (1-)
n-6 eicosadienoic acid
Reference 1.Yagaloff, K.A.,Franco, L.,Simko, B., et al. Essential fatty acids are antagonists of the leukotriene B4 receptor. Prostaglandins, Leukot. Essent. Fatty Acids 52(5), 293-297 (1995).
PubChem Compound 5282805
Last Modified Nov 11 2021
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